Cas no 381705-25-5 (4-benzoyl-1-3-(dimethylamino)propyl-3-hydroxy-5-(4-methoxyphenyl)-2,5-dihydro-1H-pyrrol-2-one)

• Product Name: 4-benzoyl-1-3-(dimethylamino)propyl-3-hydroxy-5-(4-methoxyphenyl)-2,5-dihydro-1H-pyrrol-2-one
• CAS No: 381705-25-5
• MF: C₂₃H₂₆N₂O₄
• MW: 394.463546276093
• CID: 6364074
• PubChem ID: 5922661
• Update Time: 2025-06-26

4-benzoyl-1-3-(dimethylamino)propyl-3-hydroxy-5-(4-methoxyphenyl)-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-1-3-(dimethylamino)propyl-3-hydroxy-5-(4-methoxyphenyl)-2,5-dihydro-1H-pyrrol-2-one
• 4-benzoyl-1-(3-(dimethylamino)propyl)-3-hydroxy-5-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one
• 2H-Pyrrol-2-one, 4-benzoyl-1-[3-(dimethylamino)propyl]-1,5-dihydro-3-hydroxy-5-(4-methoxyphenyl)-
• 381705-25-5
• 4-benzoyl-1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-methoxyphenyl)-2,5-dihydro-1H-pyrrol-2-one
• UPCMLD0ENAT5972499:001
• AKOS016294080
• F1128-0185
• (4E)-1-[3-(dimethylamino)propyl]-4-[hydroxy(phenyl)methylidene]-5-(4-methoxyphenyl)pyrrolidine-2,3-dione
• Z57238003
• 4-benzoyl-1-(3-(dimethylamino)propyl)-3-hydroxy-5-(4-methoxyphenyl)-1H-pyrrol-2(5H)-one
• AKOS001442119

• Inchi： 1S/C23H26N2O4/c1-24(2)14-7-15-25-20(16-10-12-18(29-3)13-11-16)19(22(27)23(25)28)21(26)17-8-5-4-6-9-17/h4-6,8-13,20,27H,7,14-15H2,1-3H3
• InChI Key： QKICSLINYRLUNT-UHFFFAOYSA-N
• SMILES： N1(CCCN(C)C)C(C2=CC=C(OC)C=C2)C(C(=O)C2=CC=CC=C2)=C(O)C1=O

Computed Properties

• Exact Mass: 394.18925731g/mol
• Monoisotopic Mass: 394.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.224±0.06 g/cm3(Predicted)
• Boiling Point: 583.5±50.0 °C(Predicted)
• pka: 4.50±1.00(Predicted)

Additional information on 4-benzoyl-1-3-(dimethylamino)propyl-3-hydroxy-5-(4-methoxyphenyl)-2,5-dihydro-1H-pyrrol-2-one

4-Benzoyl-1-(3-Dimethylaminopropyl)-3-Hydroxy-5-(4-Methoxyphenyl)-2,5-Dihydro-1H-Pyrrol-2-One: A Comprehensive Overview

The compound with CAS No 381705-25-5, known as 4-benzoyl-1-(3-dimethylaminopropyl)-3-hydroxy-5-(4-methoxyphenyl)-2,5-dihydro-1H-pyrrol-2-one, is a highly complex and bioactive molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidone derivatives, which are widely studied for their potential applications in drug discovery and development. The molecule's structure is characterized by a pyrrolidone ring system with multiple substituents, including a benzoyl group, a dimethylamino propyl group, and a hydroxyl group, as well as a methoxyphenyl moiety. These functional groups contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the antioxidant properties of this compound, making it a promising candidate for applications in the development of therapeutic agents targeting oxidative stress-related diseases. Researchers have also explored its anti-inflammatory effects, which suggest potential use in treating conditions such as arthritis and neurodegenerative disorders. Furthermore, the compound has shown moderate cytotoxicity against various cancer cell lines, indicating its potential as an anticancer agent. These findings underscore the importance of further research into its mechanisms of action and bioavailability.

The synthesis of 4-benzoyl-1-(3-dimethylaminopropyl)-3-hydroxy-5-(4-methoxyphenyl)-2,5-dihydro-1H-pyrrol-2-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps in its synthesis include the formation of the pyrrolidone ring through cyclization reactions and the subsequent introduction of substituents via nucleophilic or electrophilic substitution. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving scalability for potential commercial applications.

In terms of biological activity, this compound exhibits selective binding affinity for certain protein targets, which is critical for its therapeutic efficacy. For instance, studies have demonstrated its ability to inhibit specific kinases involved in cellular signaling pathways associated with inflammation and cancer progression. Additionally, its metabolic stability has been evaluated in preclinical models, revealing favorable pharmacokinetic profiles that support its potential as an orally bioavailable drug.

Despite its promising properties, further research is needed to fully understand the mechanistic insights behind its biological activity. Ongoing studies are investigating its interaction with cellular membranes and its ability to penetrate various tissue barriers. Additionally, efforts are being made to optimize its pharmacokinetic properties through structural modifications and formulation strategies.

In conclusion, 4-benzoyl-1-(3-dimethylaminopropyl)-3-hydroxy-5-(4-methoxyphenyl)-2,5-dihydro-1H-pyrrol-2-one represents a valuable addition to the arsenal of bioactive compounds under investigation for therapeutic applications. Its unique chemical structure and diverse biological activities make it a compelling target for further exploration in both academic and industrial settings. As research continues to uncover new insights into its properties and mechanisms, this compound holds great promise for advancing the development of innovative treatments for various diseases.